Cas no 644-61-1 (2,5-Cyclohexadien-1-one,2,2'-methylenebis[3,5-dihydroxy-4,4-dimethyl-6-(1-oxobutyl)-)

• Product Name: 2,5-Cyclohexadien-1-one,2,2'-methylenebis[3,5-dihydroxy-4,4-dimethyl-6-(1-oxobutyl)-
• CAS No: 644-61-1
• MF: C₂₅H₃₂O₈
• MW: 460.516788482666
• CID: 516300
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one,2,2'-methylenebis[3,5-dihydroxy-4,4-dimethyl-6-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-butanoyl-4-[(5-butanoyl-2,6-dihydroxy-3,3-dimethyl-4-oxocyclohexa-1,5-dien-1-yl)methyl]-3,5-dihydroxy-6,6-dimethylcyclohexa-2,4-dien-1-one
• AC1L28GM
• ALBASPIDIN
• Albaspidin BB
• LS-16230
• NSC112919
• NSC-112919
• Oprea1_167830
• Polystichalbin
• SureCN4962391
• 2,5-Cyclohexadien-1-one,2,2'-methylenebis[3,5-dihydroxy-4,4-dimethyl-6-(1-oxobutyl)-

• Inchi： 1S/C25H32O8/c1-7-9-14(26)16-18(28)12(20(30)24(3,4)22(16)32)11-13-19(29)17(15(27)10-8-2)23(33)25(5,6)21(13)31/h30-33H,7-11H2,1-6H3
• InChI Key： BTEFKZZSPZYUSO-UHFFFAOYSA-N
• SMILES： CCCC(C1C(=O)C(CC2C(=O)C(C(CCC)=O)=C(O)C(C)(C)C=2O)=C(O)C(C)(C)C=1O)=O

Computed Properties

• Exact Mass: 460.20976
• Monoisotopic Mass: 460.209718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 976
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149

Experimental Properties

• Density: 1.315
• Boiling Point: 766.1°Cat760mmHg
• Flash Point: 431°C
• PSA: 149.2
• LogP: 4.58110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids